Cas no 2229374-76-7 ((2,3-dihydro-1H-inden-4-yl)methanesulfonyl fluoride)

• Product Name: (2,3-dihydro-1H-inden-4-yl)methanesulfonyl fluoride
• CAS No: 2229374-76-7
• MF: C₁₀H₁₁FO₂S
• MW: 214.256545305252
• CID: 6038085
• PubChem ID: 165870592
• Update Time: 2025-07-17

(2,3-dihydro-1H-inden-4-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (2,3-dihydro-1H-inden-4-yl)methanesulfonyl fluoride
• EN300-2002871
• 2229374-76-7

• Inchi： 1S/C10H11FO2S/c11-14(12,13)7-9-5-1-3-8-4-2-6-10(8)9/h1,3,5H,2,4,6-7H2
• InChI Key： LCCKMKRZGJQKLA-UHFFFAOYSA-N
• SMILES： S(CC1=CC=CC2CCCC=21)(=O)(=O)F

Computed Properties

• Exact Mass: 214.04637893g/mol
• Monoisotopic Mass: 214.04637893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.5Ų

Additional information on (2,3-dihydro-1H-inden-4-yl)methanesulfonyl fluoride

Comprehensive Overview of (2,3-dihydro-1H-inden-4-yl)methanesulfonyl fluoride (CAS No. 2229374-76-7)

(2,3-dihydro-1H-inden-4-yl)methanesulfonyl fluoride, with the CAS number 2229374-76-7, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and biochemical research. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their role as reactive probes in chemical biology and drug discovery. The unique structural features of this molecule, including the 2,3-dihydro-1H-indene core and the methanesulfonyl fluoride moiety, make it a valuable tool for studying enzyme mechanisms and designing targeted therapeutics.

In recent years, the demand for sulfonyl fluoride-based compounds has surged due to their applications in covalent inhibitor development and activity-based protein profiling (ABPP). Researchers are particularly interested in 2229374-76-7 because of its potential to selectively modify proteins and enzymes, enabling the study of complex biological pathways. The compound's fluorosulfonate group is highly reactive, allowing it to form stable covalent bonds with nucleophilic amino acids, such as serine, threonine, and tyrosine, in active sites of enzymes.

The synthesis and characterization of (2,3-dihydro-1H-inden-4-yl)methanesulfonyl fluoride involve advanced techniques in organic chemistry, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods ensure the purity and structural integrity of the compound, which is critical for its use in high-throughput screening and fragment-based drug design. Additionally, the compound's stability under physiological conditions makes it suitable for in vitro and ex vivo studies, further expanding its utility in biomedical research.

One of the most compelling aspects of CAS No. 2229374-76-7 is its relevance to current trends in precision medicine and targeted therapy. As the scientific community shifts toward personalized treatment strategies, compounds like this are being explored for their ability to selectively target disease-associated proteins while minimizing off-target effects. For example, researchers are investigating its potential in modulating kinase activity and protease function, which are key drivers in conditions such as cancer and inflammatory diseases.

From an industrial perspective, (2,3-dihydro-1H-inden-4-yl)methanesulfonyl fluoride is also gaining traction as a building block for the development of novel bioconjugates and diagnostic agents. Its compatibility with click chemistry and other bioorthogonal reactions allows for the creation of multifunctional molecules with tailored properties. This versatility aligns with the growing demand for theranostic platforms that combine therapeutic and diagnostic capabilities in a single entity.

In summary, 2229374-76-7 represents a promising candidate for advancing research in chemical biology and drug development. Its unique reactivity, combined with its potential applications in covalent drug discovery and protein engineering, positions it as a valuable asset for both academic and industrial laboratories. As the field continues to evolve, this compound is likely to play a pivotal role in uncovering new therapeutic targets and innovative treatment modalities.